Cas no 892469-33-9 (ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate)
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate
- Glycine, N-[2-[3,7-dihydro-7-oxo-3-(phenylmethyl)-6H-1,2,3-triazolo[4,5-d]pyrimidin-6-yl]acetyl]-, ethyl ester
- ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate
- ethyl 2-(2-(3-benzyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)acetate
- ethyl 2-[[2-(3-benzyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetyl]amino]acetate
- SR-01000008109
- AKOS024593442
- 892469-33-9
- F0656-0060
- SR-01000008109-1
-
- Inchi: 1S/C17H18N6O4/c1-2-27-14(25)8-18-13(24)10-22-11-19-16-15(17(22)26)20-21-23(16)9-12-6-4-3-5-7-12/h3-7,11H,2,8-10H2,1H3,(H,18,24)
- InChI Key: RKJODCPNXUCBMW-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CNC(CN1C=NC2N(CC3=CC=CC=C3)N=NC=2C1=O)=O
Computed Properties
- Exact Mass: 370.13895308g/mol
- Monoisotopic Mass: 370.13895308g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Density: 1.43±0.1 g/cm3(Predicted)
- pka: 12.71±0.46(Predicted)
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0656-0060-2μmol |
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate |
892469-33-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0656-0060-5μmol |
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate |
892469-33-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0656-0060-10μmol |
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate |
892469-33-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0656-0060-20μmol |
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate |
892469-33-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0656-0060-1mg |
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate |
892469-33-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0656-0060-2mg |
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate |
892469-33-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0656-0060-3mg |
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate |
892469-33-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0656-0060-4mg |
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate |
892469-33-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0656-0060-5mg |
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate |
892469-33-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0656-0060-10mg |
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl}acetamido)acetate |
892469-33-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate
Recent Advances in the Study of Ethyl 2-(2-{3-Benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate (CAS: 892469-33-9)
The compound ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate (CAS: 892469-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyrimidine core, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.
One of the key findings in recent research is the compound's ability to act as a potent inhibitor of specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate exhibits high selectivity for certain kinase targets, making it a valuable candidate for the development of anti-inflammatory drugs. The study utilized X-ray crystallography to confirm the binding mode of the compound within the kinase active site, providing critical insights for further structural optimization.
In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential in oncology. Preliminary in vitro studies have shown that ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate can induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. These findings were further supported by molecular docking simulations, which highlighted the compound's ability to interact with key apoptotic proteins. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.
The synthetic accessibility of ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate has also been a focus of recent research. A novel, scalable synthesis route was reported in a 2024 publication in Organic Process Research & Development, which significantly improved the yield and purity of the compound. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies, addressing previous challenges related to its availability.
Despite these promising developments, challenges remain in the clinical translation of ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be thoroughly investigated. Ongoing research is focusing on structural modifications to enhance the compound's pharmacokinetic properties while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.
In conclusion, ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate (CAS: 892469-33-9) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse biological activities and recent advancements in synthesis and mechanistic understanding highlight its potential as a therapeutic agent. Future research should prioritize addressing the remaining challenges to fully realize its clinical potential.
892469-33-9 (ethyl 2-(2-{3-benzyl-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-yl}acetamido)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)